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Compound of Interest

Compound Name: Biondinin C

cat. No.: B198517

Biondinin C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biondinin C is a natural product isolated from the fruits of lllicium simonsii. While the chemical
properties of Biondinin C have been characterized, extensive research into its biological
activities and potential therapeutic applications is not yet available in the public domain. This
technical guide provides a summary of the known information on Biondinin C and highlights
the broader biological context of its source, lllicium simonsii, a plant known for producing a
variety of bioactive compounds.

Chemical Properties

A clear set of chemical identifiers for Biondinin C is available, providing a solid foundation for

any future research.

Property Value Source
CAS Number 55511-08-5 [1][21[3]
Molecular Formula C19H2403

Molecular Weight 300.39 g/mol
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Biological Activity of Compounds from Illicium
simonsii

While specific biological data for Biondinin C is not readily available, studies on other
compounds isolated from lllicium simonsii have revealed a range of pharmacological activities.
This suggests that the plant is a rich source of potentially therapeutic agents. Research on the

extracts and other isolated constituents of lllicium simonsii has indicated anti-inflammatory,
antibacterial, antiviral, and neuroprotective effects.

For instance, other compounds from lllicium simonsii have demonstrated:

 Antiviral Activity: lllisimonone A, a diterpenoid from the plant, has shown potential antiviral
activity against the Coxsackie B3 virus.

» Neuroprotective Effects: lllisimonin B and henrylactone A have exhibited potential
neuroprotective effects against oxygen-glucose deprivation-induced cell injury in SK-N-SH
cells.

It is important to note that these activities have not been attributed to Biondinin C itself, and
further research is required to determine if it possesses similar or other biological properties.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of compounds from
lllicium simonsii are available in the scientific literature. A general workflow for such studies is
outlined below.

Structure Elucidation
(NMR, MS)
Biological Activity Screening

Plant Material Extraction Chromatographic Separation Preparative HPLC Isolation of Pure Compounds
(Fruits of lllicium simonsii) (e.g., with 95% Ethanol) (Silica gel, ODS column) P (e.g., Biondinin C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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